molecular formula C10H14N6 B8345079 4-(4-Methyl-1-piperazinyl)-imidazo[1,5-d]-as-triazine

4-(4-Methyl-1-piperazinyl)-imidazo[1,5-d]-as-triazine

Cat. No.: B8345079
M. Wt: 218.26 g/mol
InChI Key: WNUDTUMAHVBRQR-UHFFFAOYSA-N
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Description

4-(4-Methyl-1-piperazinyl)-imidazo[1,5-d]-as-triazine is a useful research compound. Its molecular formula is C10H14N6 and its molecular weight is 218.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H14N6

Molecular Weight

218.26 g/mol

IUPAC Name

4-(4-methylpiperazin-1-yl)imidazo[1,5-d][1,2,4]triazine

InChI

InChI=1S/C10H14N6/c1-14-2-4-15(5-3-14)10-13-12-7-9-6-11-8-16(9)10/h6-8H,2-5H2,1H3

InChI Key

WNUDTUMAHVBRQR-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=NN=CC3=CN=CN32

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.83 gm. of 4-(methylthio)-imidazo[1,5-d]-as-triazine, 5.0 gm. of N-methylpiperazine and 8 ml. of toluene is reacted as described in Example 40 giving the desired product, m.p. 163°-166° C.
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